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Compound of Interest

2-amino-N-cyclopentylacetamide
Compound Name:

hydrochloride
CAS No.: 1187931-16-3
Cat. No.: B1520321

Get Quote

Executive Summary

2-Amino-N-cyclopentylacetamide hydrochloride (CAS: 1187931-16-3) is a low-molecular-
weight glycinamide derivative widely utilized as a structural fragment and building block in the
synthesis of neuroactive agents (specifically Glycine Transporter-1 [GlyT1] inhibitors) and
Targeted Protein Degradation (TPD) ligands.

In cell culture applications, this compound is primarily employed in two contexts:

o Fragment-Based Drug Discovery (FBDD): As a probe to assess the baseline bioactivity,
membrane permeability, and cytotoxicity of the glycinamide-cyclopentyl pharmacophore
before it is elaborated into complex drugs.

» Negative Control: As a structural analog in assays involving complex inhibitors or PROTACs
containing this motif, ensuring that observed effects are due to the full drug architecture and
not the simple amide fragment.
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This guide details the protocols for solubilization, storage, and cytotoxicity profiling of 2-amino-

N-cyclopentylacetamide hydrochloride in mammalian cell lines.

Compound Characterization & Preparation
Physicochemical Properties

IUPAC Name: 2-amino-N-cyclopentylacetamide hydrochloride
Synonyms: Glycine cyclopentylamide HCI; Glycinamide, N-cyclopentyl-, monohydrochloride.
Molecular Formula:

[1]

Molecular Weight: 178.66 g/mol

Solubility: Highly soluble in water (>50 mg/mL) and DMSO due to the hydrochloride salt
form.

Stability: Hygroscopic. Store desicated at -20°C.

Stock Solution Protocol

Objective: Prepare a 100 mM Stock Solution (1 mL).

Weighing: Accurately weigh 17.87 mg of 2-amino-N-cyclopentylacetamide hydrochloride.
Solvent Selection:

o Preferred:Sterile Water or PBS (pH 7.4). The HCI salt dissociates readily, making it
compatible with aqueous buffers.

o Alternative: DMSO (Dimethyl sulfoxide) if the final application requires co-solvency with
other hydrophobic drugs.

Dissolution: Add 1.0 mL of solvent. Vortex for 30 seconds until completely dissolved.

Sterilization: Filter through a 0.22 um PVDF or PES syringe filter into a sterile cryovial.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1520321/docs?utm_src=pdf-body#application-note-using-2-amino-n-cyclopentylacetamide-hydrochloride-in-cell-culture-1
https://www.benchchem.com/product/b1520321/docs?utm_src=pdf-body#application-note-using-2-amino-n-cyclopentylacetamide-hydrochloride-in-cell-culture-1
https://www.benchchem.com/product/b1520321/docs?utm_src=pdf-body#application-note-using-2-amino-n-cyclopentylacetamide-hydrochloride-in-cell-culture-1
https://cymitquimica.com/cas/1187931-16-3/
https://www.benchchem.com/product/b1520321/docs?utm_src=pdf-body#application-note-using-2-amino-n-cyclopentylacetamide-hydrochloride-in-cell-culture-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Storage: Aliquot into 50 L volumes to avoid freeze-thaw cycles. Store at -20°C (stable for 6
months) or -80°C (stable for 1 year).

Biological Applications & Mechanism
Context: The Glycinamide Pharmacophore

The 2-amino-N-cyclopentylacetamide motif is a core structural element in Glycine Transporter
Type 1 (GlyT1) inhibitors. GlyT1 inhibitors increase synaptic glycine levels, potentiating NMDA
receptor function, which is a therapeutic strategy for Schizophrenia and Cognitive Impairment.

e Mechanism: In FBDD, this fragment is tested to verify it does not possess high-affinity
binding on its own (preventing off-target effects) or to serve as a "warhead" precursor.

o TPD/PROTACS: It serves as a linker attachment point or a minimal ligand for E3 ligase
recruitment studies.

Pathway Visualization

The following diagram illustrates the role of the glycinamide scaffold in modulating NMDA
receptor signaling via GlyT1 inhibition.
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Caption: The glycinamide fragment acts as a structural precursor to GlyT1 inhibitors. In cell
culture, the fragment itself is often tested to confirm lack of independent inhibition (Negative
Control) or to assess baseline toxicity.

Experimental Protocols
Protocol A: Cytotoxicity Profiling (MTT Assay)
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Purpose: To determine the maximum non-toxic concentration (MNTC) of the fragment before
using it in synthesis or co-culture.

Reagents:

o Target Cells (e.g., HEK293, SH-SY5Y).

e« MTT Reagent (5 mg/mL in PBS).

e Stock Solution (100 mM 2-amino-N-cyclopentylacetamide HCI).
Step-by-Step:

o Seeding: Plate cells at

cells/well in a 96-well plate. Incubate overnight at 37°C/5% COx.

o Dosing: Prepare serial dilutions of the compound in complete media.
o Range: 0 uM (Vehicle), 1 uM, 10 pM, 100 uM, 500 uM, 1 mM.

o Note: As a fragment, high concentrations (up to 1 mM) are often tested to ensure scaffold
inertness.

 Incubation: Treat cells for 24 to 48 hours.

o MTT Addition: Add 20 pL of MTT reagent to each well. Incubate for 3—4 hours at 37°C.
e Solubilization: Aspirate media and add 150 pL DMSO to dissolve formazan crystals.

» Readout: Measure absorbance at 570 nm.

e Analysis: Plot % Viability vs. Log[Concentration]. A "clean” fragment should show >90%
viability at 100 pM.

Protocol B: Negative Control in Functional Assays

Purpose: To verify that the efficacy of a drug (e.g., a GlyT1 inhibitor) is due to its specific
pharmacophore and not the generic glycinamide tail.
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Setup:

e Group 1 (Vehicle): DMSO/Water only.

e Group 2 (Active Drug): 10 uM Full Inhibitor.

e Group 3 (Fragment Control): 10 uM 2-amino-N-cyclopentylacetamide HCI.
Readout (e.g., Calcium Imaging for NMDA activity):

e If Group 2 shows increased Calcium influx (via GlyT1 inhibition -> increased Glycine) and
Group 3 shows no effect (similar to Vehicle), the specific activity of the drug is validated.

 If Group 3 shows activity, the fragment itself is bioactive, indicating potential off-target
effects.

Summary of Key Parameters

Parameter Specification Notes
] Synthetic Intermediate / Precursor for GlyT1 inhibitors
Primary Role
Fragment & PROTACs.
Solvent System Water or PBS Highly soluble due to HCI salt.

Higher concentrations used for

Working Conc. 10 yM =1 mM )
fragment screening.
] Hygroscopic; protect from
Storage -20°C (Desiccated) ]
moisture.
Neuronal (SH-SY5Y), Kidney Relevant for neurotoxicity or
Cell Types . .
(HEK293) excretion modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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